molecular formula C6H11NO3S B8338967 Rac-3-methanesulfonyl-7-oxa-3-aza-bicyclo[4.1.0]heptane

Rac-3-methanesulfonyl-7-oxa-3-aza-bicyclo[4.1.0]heptane

Cat. No.: B8338967
M. Wt: 177.22 g/mol
InChI Key: LEKAQIKGOSYEKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Rac-3-methanesulfonyl-7-oxa-3-aza-bicyclo[4.1.0]heptane is a useful research compound. Its molecular formula is C6H11NO3S and its molecular weight is 177.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H11NO3S

Molecular Weight

177.22 g/mol

IUPAC Name

3-methylsulfonyl-7-oxa-3-azabicyclo[4.1.0]heptane

InChI

InChI=1S/C6H11NO3S/c1-11(8,9)7-3-2-5-6(4-7)10-5/h5-6H,2-4H2,1H3

InChI Key

LEKAQIKGOSYEKU-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)N1CCC2C(C1)O2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of N-methanesulfony-1,2,3,4-tetrahydropyridine (2.18 g, 13.52 mmol, Example 302) in methylene chloride (30 mL) at 0° C., meta-chloroperoxybenzoic acid (3.94 g, 77%, 17.5 mmol, Aldrich) in 20 mL of methylene chloride was added and the mixture was stirred for 30 minutes. An additional 600 mg of meta-chloroperoxybenzoic acid was added and the mixture was stirred for 6 hours. The reaction was quenched with 30% sodium thiosulfate solution and the mixture was extracted with methylene chloride. The extracts were combined, washed with 5% sodium carbonate and dried with MgSO4. The solvent was removed to give the desired product as a white solid. 2.40 g, 100%. The compound was used directly for the next step.
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
3.94 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
600 mg
Type
reactant
Reaction Step Two

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